Cas no 851404-70-1 (2,4-dichloro-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide)

• Product Name: 2,4-dichloro-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide
• CAS No: 851404-70-1
• MF: C₁₉H₁₆Cl₂N₂O₂
• MW: 375.248542785645
• CID: 6265327
• PubChem ID: 4147135
• Update Time: 2025-05-24

2,4-dichloro-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide
• HMS1497P17
• AB00669427-01
• IDI1_026705
• 851404-70-1
• F0611-0474
• 2,4-dichloro-N-[2-(7-methyl-2-oxo-1H-quinolin-3-yl)ethyl]benzamide
• ChemDiv3_008795
• AKOS024587068

• Inchi： 1S/C19H16Cl2N2O2/c1-11-2-3-12-9-13(18(24)23-17(12)8-11)6-7-22-19(25)15-5-4-14(20)10-16(15)21/h2-5,8-10H,6-7H2,1H3,(H,22,25)(H,23,24)
• InChI Key： ZZXXLRWQMYOMCY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(NCCC1C(NC2C=C(C)C=CC=2C=1)=O)=O)Cl

Computed Properties

• Exact Mass: 374.0588831g/mol
• Monoisotopic Mass: 374.0588831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 58.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 2,4-dichloro-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide

Professional Introduction of CAS No. 851404-70-1: 2,4-Dichloro-N-(2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)benzamide

The compound with CAS No. 851404-70-1, known as 2,4-dichloro-N-(2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)benzamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzamide moiety substituted with a dichloro group and a quinolinone-derived side chain. The quinolinone core is a key structural feature that contributes to its unique chemical properties and biological activity.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging modern techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery and material science. The dichloro substitution on the benzamide ring is particularly noteworthy, as it enhances the molecule's stability and bioavailability, making it a promising candidate for therapeutic agents.

Research into the biological activity of this compound has revealed its potential as an inhibitor of certain enzymes and receptors involved in disease pathways. For instance, studies have demonstrated its ability to modulate kinase activity, which is crucial in the development of anti-cancer drugs. Additionally, the quinolinone moiety has been shown to exhibit anti-inflammatory and antioxidant properties, further broadening its applicability in medicinal chemistry.

In terms of synthesis, the compound is typically derived from a multi-step process involving the coupling of chlorobenzoyl chloride with an appropriately substituted ethylamine derivative. The introduction of the quinolinone side chain requires careful control over reaction conditions to ensure regioselectivity and stereochemical integrity. Advanced spectroscopic techniques such as NMR and mass spectrometry are employed to confirm the structure and purity of the final product.

The application potential of this compound extends beyond pharmacology into materials science, where its structural rigidity and electronic properties make it suitable for use in organic electronics. For example, derivatives of this compound have been explored as components in organic light-emitting diodes (OLEDs) due to their ability to facilitate efficient charge transport.

From an environmental standpoint, researchers have also investigated the degradation pathways of this compound under various conditions. Understanding its stability in different environments is crucial for assessing its ecological impact and ensuring sustainable practices in its production and use.

In conclusion, CAS No. 851404-70-1 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its intricate structure and versatile properties continue to attract significant scientific interest, driving ongoing research into its full potential.